Cas no 1105192-02-6 (2-(3-aminopropyl)-2,3-dihydropyridazin-3-one)

• Product Name: 2-(3-aminopropyl)-2,3-dihydropyridazin-3-one
• CAS No: 1105192-02-6
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• MDL: MFCD16631561
• CID: 4560610
• PubChem ID: 33675839
• Update Time: 2025-06-08

2-(3-aminopropyl)-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(3-Aminopropyl)pyridazin-3(2{H})-one
• 2-(3-aminopropyl)-2,3-dihydropyridazin-3-one
• 3(2H)-Pyridazinone, 2-(3-aminopropyl)-

• MDL： MFCD16631561
• Inchi： 1S/C7H11N3O/c8-4-2-6-10-7(11)3-1-5-9-10/h1,3,5H,2,4,6,8H2
• InChI Key： VIGUGFSSJHJYKD-UHFFFAOYSA-N
• SMILES： C1(=O)N(CCCN)N=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Pyridazinones

Additional information on 2-(3-aminopropyl)-2,3-dihydropyridazin-3-one

Recent Advances in the Study of 2-(3-aminopropyl)-2,3-dihydropyridazin-3-one (CAS: 1105192-02-6)

In recent years, the compound 2-(3-aminopropyl)-2,3-dihydropyridazin-3-one (CAS: 1105192-02-6) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyridazinone scaffold, has shown promising potential in various therapeutic applications, including anti-inflammatory, anticancer, and antimicrobial activities. The growing body of research underscores its importance as a versatile pharmacophore in drug discovery and development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activities of 2-(3-aminopropyl)-2,3-dihydropyridazin-3-one. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of cyclooxygenase-2 (COX-2), a key enzyme in the inflammatory pathway. The study employed molecular docking and in vitro assays to validate its binding affinity and inhibitory effects, suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.

Another significant advancement was reported in a 2024 Nature Communications article, which explored the compound's role in modulating cellular apoptosis pathways. Researchers found that 2-(3-aminopropyl)-2,3-dihydropyridazin-3-one induces apoptosis in cancer cells by upregulating pro-apoptotic proteins such as Bax and caspase-3 while downregulating anti-apoptotic Bcl-2. These findings highlight its potential as a chemotherapeutic agent, particularly in cancers resistant to conventional treatments.

In addition to its therapeutic applications, recent synthetic chemistry research has optimized the production of 2-(3-aminopropyl)-2,3-dihydropyridazin-3-one. A 2023 paper in Organic Letters detailed a novel, high-yield synthesis route using catalytic hydrogenation, which significantly reduces production costs and improves scalability. This development is critical for facilitating further preclinical and clinical studies.

Despite these promising results, challenges remain in the clinical translation of 2-(3-aminopropyl)-2,3-dihydropyridazin-3-one. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural modifications or formulation strategies to enhance its therapeutic efficacy. Ongoing research aims to address these limitations while exploring its potential in combination therapies and targeted drug delivery systems.

In conclusion, 2-(3-aminopropyl)-2,3-dihydropyridazin-3-one (CAS: 1105192-02-6) represents a compelling area of research in chemical biology and drug development. Its diverse biological activities and recent synthetic advancements position it as a promising candidate for future therapeutics. Continued interdisciplinary collaboration will be essential to fully realize its potential in addressing unmet medical needs.